Cas no 1030224-00-0 (N-(4-bromo-2-chlorophenyl)-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide)

• Product Name: N-(4-bromo-2-chlorophenyl)-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide
• CAS No: 1030224-00-0
• MF: C₁₆H₁₇BrClN₃OS
• MW: 414.747680425644
• CID: 6572155
• PubChem ID: 32280196
• Update Time: 2025-08-04

N-(4-bromo-2-chlorophenyl)-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1030224-00-0
• N-(4-BROMO-2-CHLOROPHENYL)-3-[4,6-DIMETHYL-2-(METHYLSULFANYL)PYRIMIDIN-5-YL]PROPANAMIDE
• N-(4-bromo-2-chlorophenyl)-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide
• AKOS008046992
• EN300-26595842
• Z90875284

• Inchi： 1S/C16H17BrClN3OS/c1-9-12(10(2)20-16(19-9)23-3)5-7-15(22)21-14-6-4-11(17)8-13(14)18/h4,6,8H,5,7H2,1-3H3,(H,21,22)
• InChI Key： FDRXOMYLTAZTHN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)NC(CCC1=C(C)N=C(N=C1C)SC)=O

Computed Properties

• Exact Mass: 412.99642g/mol
• Monoisotopic Mass: 412.99642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 80.2Ų

Additional information on N-(4-bromo-2-chlorophenyl)-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide

N-(4-Bromo-2-chlorophenyl)-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide

CAS No. 1030224-00-0 is a highly specialized organic compound with the chemical name N-(4-bromo-2-chlorophenyl)-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide. This compound is of significant interest in the fields of medicinal chemistry and materials science due to its unique structural features and potential applications in drug development. The molecule consists of a propanamide backbone linked to a substituted phenyl group and a pyrimidine ring, both of which contribute to its complex pharmacological profile.

The phenyl group in this compound is substituted with bromine and chlorine atoms at positions 4 and 2, respectively. These halogen substituents are known to influence the electronic properties of the aromatic ring, potentially enhancing the compound's ability to interact with biological targets. The pyrimidine ring, on the other hand, is a heterocyclic structure that is commonly found in nucleic acids and various bioactive molecules. In this case, the pyrimidine is further substituted with methyl groups at positions 4 and 6, as well as a methylsulfanyl group at position 2. These substituents not only add complexity to the molecule but also play a crucial role in modulating its physicochemical properties.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its structure suggests that it may exhibit inhibitory activity against certain enzymes or receptors, making it a candidate for therapeutic applications. For instance, the presence of the pyrimidine ring could confer nucleoside analog activity, which is a common feature in antiviral and anticancer agents. Additionally, the halogen substituents on the phenyl group could enhance the compound's bioavailability and stability, which are critical factors in drug design.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the preparation of the substituted phenyl group via electrophilic substitution reactions and the construction of the pyrimidine ring through condensation reactions. The final step involves coupling these two fragments through an amide bond formation, which requires precise control over reaction conditions to ensure high yields and product purity.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and electronic environment. Furthermore, computational studies using molecular docking have revealed potential binding modes of this compound with target proteins, paving the way for experimental validation.

In terms of stability, this compound exhibits moderate thermal stability under standard conditions but may undergo degradation under harsher conditions such as prolonged exposure to light or elevated temperatures. Its solubility profile has also been investigated across various solvents, which is essential for determining its suitability for different pharmaceutical formulations.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic properties to enhance its efficacy as a drug candidate. This includes modifying its structure to improve absorption, distribution, metabolism, and excretion (ADME) characteristics while maintaining its bioactivity. Collaborative efforts between chemists and biologists are expected to unlock new insights into its therapeutic potential.